(4-phenoxyphenyl){1-[3-(2-pyridinyl)propanoyl]-3-piperidinyl}methanone

• IUPAC Name: 1-[3-(4-phenoxybenzoyl)piperidin-1-yl]-3-pyridin-2-ylpropan-1-one
• InChI: InChI=1S/C26H26N2O3/c29-25(16-13-22-8-4-5-17-27-22)28-18-6-7-21(19-28)26(30)20-11-14-24(15-12-20)31-23-9-2-1-3-10-23/h1-5,8-12,14-15,17,21H,6-7,13,16,18-19H2
• InChI Key: LKFOHWBBLWGRCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC2=CC=CC=N2)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol

Description

(4-phenoxyphenyl){1-[3-(2-pyridinyl)propanoyl]-3-piperidinyl}methanone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as PPM and is a member of the class of compounds known as piperidines. PPM is a white crystalline solid that is soluble in organic solvents such as chloroform, methanol, and ethanol. The following paper will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of PPM.

Mechanism of Action

The mechanism of action of PPM is not fully understood. However, it is believed to act on various targets in the body, including ion channels and receptors. PPM has been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. PPM has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
PPM has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation. Additionally, PPM has been shown to modulate neurotransmitter release and synaptic activity, which may contribute to its anticonvulsant and analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of PPM is its relatively simple synthesis method, which allows for easy production of large quantities of the compound. Additionally, PPM has been shown to have a high degree of selectivity for its targets, which reduces the likelihood of off-target effects. However, one limitation of PPM is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on PPM. One area of research is the development of PPM derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of PPM and its potential therapeutic applications. Finally, more studies are needed to determine the safety and efficacy of PPM in vivo, particularly in animal models of disease.

Synthesis Methods

The synthesis of PPM involves the reaction of 4-phenoxybenzaldehyde with 3-(2-pyridinyl)propanoic acid in the presence of a base such as potassium carbonate. The resulting product is then reacted with piperidine in the presence of a reducing agent such as sodium borohydride to yield PPM. This synthesis method has been optimized to produce high yields of PPM with minimal impurities.

Scientific Research Applications

PPM has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, anticonvulsant, and analgesic properties. PPM has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, PPM has been shown to have anticonvulsant properties in animal models of epilepsy. PPM has also been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain.